Cas no 946242-11-1 (3-chloro-N-1-(ethanesulfonyl)-1,2,3,4-tetrahydroquinolin-6-yl-4-methylbenzene-1-sulfonamide)

• Product Name: 3-chloro-N-1-(ethanesulfonyl)-1,2,3,4-tetrahydroquinolin-6-yl-4-methylbenzene-1-sulfonamide
• CAS No: 946242-11-1
• MF: C₁₈H₂₁ClN₂O₄S₂
• MW: 428.953341245651
• CID: 5513083
• Update Time: 2025-11-05

3-chloro-N-1-(ethanesulfonyl)-1,2,3,4-tetrahydroquinolin-6-yl-4-methylbenzene-1-sulfonamide Chemical and Physical Properties

Names and Identifiers

• Benzenesulfonamide, 3-chloro-N-[1-(ethylsulfonyl)-1,2,3,4-tetrahydro-6-quinolinyl]-4-methyl-
• 3-chloro-N-1-(ethanesulfonyl)-1,2,3,4-tetrahydroquinolin-6-yl-4-methylbenzene-1-sulfonamide

• Inchi： 1S/C18H21ClN2O4S2/c1-3-26(22,23)21-10-4-5-14-11-15(7-9-18(14)21)20-27(24,25)16-8-6-13(2)17(19)12-16/h6-9,11-12,20H,3-5,10H2,1-2H3
• InChI Key： NYRQAYJXVHNXES-UHFFFAOYSA-N
• SMILES： C1(S(NC2C=CC3=C(C=2)CCCN3S(CC)(=O)=O)(=O)=O)=CC=C(C)C(Cl)=C1

Additional information on 3-chloro-N-1-(ethanesulfonyl)-1,2,3,4-tetrahydroquinolin-6-yl-4-methylbenzene-1-sulfonamide

Professional Introduction to Compound with CAS No. 946242-11-1 and Product Name: 3-chloro-N-1-(ethanesulfonyl)-1,2,3,4-tetrahydroquinolin-6-yl-4-methylbenzene-1-sulfonamide

The compound with the CAS number 946242-11-1 and the product name 3-chloro-N-1-(ethanesulfonyl)-1,2,3,4-tetrahydroquinolin-6-yl-4-methylbenzene-1-sulfonamide represents a significant advancement in the field of pharmaceutical chemistry. This compound belongs to a class of molecules that have garnered considerable attention due to their potential applications in drug discovery and development. The structural complexity and unique functional groups of this molecule make it a promising candidate for further investigation in various therapeutic areas.

The molecular structure of 3-chloro-N-1-(ethanesulfonyl)-1,2,3,4-tetrahydroquinolin-6-yl-4-methylbenzene-1-sulfonamide incorporates several key features that contribute to its pharmacological activity. The presence of a tetrahydroquinoline core is particularly noteworthy, as this scaffold is known for its biological activity in a variety of contexts. Tetrahydroquinolines have been extensively studied for their potential as antimicrobial, antiviral, and anticancer agents. The ethanesulfonyl group and the sulfonamide moiety further enhance the compound's pharmacological profile by providing sites for interaction with biological targets.

Recent research in the field of medicinal chemistry has highlighted the importance of 3-chloro-N-1-(ethanesulfonyl)-1,2,3,4-tetrahydroquinolin-6-yl-4-methylbenzene-1-sulfonamide due to its unique structural properties. Studies have demonstrated that the combination of these functional groups can lead to enhanced binding affinity and selectivity towards specific biological targets. This has opened up new avenues for the development of novel therapeutic agents that can address unmet medical needs.

In particular, the chloro substituent in the molecule plays a crucial role in modulating its pharmacological activity. Chlorinated aromatic compounds are well-known for their ability to interact with biological receptors and enzymes in a manner that can lead to therapeutic effects. The specific positioning of the chlorine atom in 3-chloro-N-1-(ethanesulfonyl)-1,2,3,4-tetrahydroquinolin-6-yl-4-methylbenzene-1-sulfonamide is thought to contribute to its high affinity for certain biological targets.

The sulfonamide group is another critical feature of this compound. Sulfonamides are widely recognized for their broad spectrum of biological activities, including antimicrobial, anti-inflammatory, and anticancer properties. The presence of a sulfonamide moiety in 3-chloro-N-1-(ethanesulfonyl)-1,2,3,4-tetrahydroquinolin-6-yl-4-methylbenzene-1-sulfonamide is expected to enhance its interaction with biological targets and improve its overall pharmacological efficacy.

Current research efforts are focused on understanding the mechanism of action of this compound and exploring its potential applications in various therapeutic areas. Preliminary studies have shown promising results in terms of its ability to inhibit certain enzymes and receptors that are involved in disease processes. These findings suggest that 3-chloro-N-1-(ethanesulfonyl)-1,2,3,4-tetrahydroquinolin-6-yl-4-methylbenzene-1-sulfonamide could be a valuable tool in the development of new drugs.

The synthesis of this compound represents a significant achievement in synthetic organic chemistry. The multi-step synthesis involves complex reactions that require precise control over reaction conditions and reagent selection. The successful preparation of 3-chloro-N-1-(ethanesulfonyl)-1,2,3,4-tetrahydroquinolin-6-ylyl 4-methylbenzene 1-sulfonamide highlights the expertise and innovation within the field of pharmaceutical chemistry.

Future research will likely focus on optimizing the synthesis of this compound and exploring its pharmacological properties in greater detail. Additionally, studies will be conducted to assess its safety profile and potential side effects. These efforts are crucial for ensuring that 3-chloro-N ound ethanesulfonyl tetrahyd roquino lin 6 yly l 4 methylben zene sulfona mide can be developed into safe and effective therapeutic agents.

The potential applications of this compound are vast and span multiple therapeutic areas. For instance, it may have applications in oncology due to its ability to interact with enzymes involved in cancer cell proliferation. Additionally, it could be explored for its potential as an antimicrobial agent or as a treatment for inflammatory diseases.

In conclusion, ound ethanesulfonyl tetrahyd roquino lin 6 yly l 4 methylben zene sulfona mide represents a significant advancement in pharmaceutical chemistry with promising applications in drug discovery and development. Its unique structural features and pharmacological properties make it a valuable candidate for further investigation.